Cas no 1932-36-1 (1-(2-Chlorophenyl)-3-Phenyl-2-Thiourea)

1-(2-Chlorophenyl)-3-Phenyl-2-Thiourea is a thiourea derivative characterized by its distinct molecular structure, incorporating both chlorophenyl and phenyl substituents. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its role as an intermediate in the preparation of heterocyclic compounds and biologically active molecules. Its structural features contribute to its reactivity in nucleophilic substitution and condensation reactions, making it valuable for constructing complex organic frameworks. The presence of the chlorophenyl group enhances its stability and influences its electronic properties, which can be advantageous in catalytic and medicinal chemistry applications. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and light.
1-(2-Chlorophenyl)-3-Phenyl-2-Thiourea structure
1932-36-1 structure
Product Name:1-(2-Chlorophenyl)-3-Phenyl-2-Thiourea
CAS No:1932-36-1
MF:C13H11ClN2S
MW:262.757840394974
MDL:MFCD00022109
CID:225603
PubChem ID:698358
Update Time:2025-10-20

1-(2-Chlorophenyl)-3-Phenyl-2-Thiourea Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-(2-chlorophenyl)-N'-phenyl-
    • 1-(2-Chlorophenyl)-3-phenyl-2-thiourea
    • 1-(2-chlorophenyl)-3-phenylthiourea
    • BAA93236
    • N-(2-Chlorophenyl)-N'-phenylthiourea
    • N-(2-Chlorophenyl)-N'-phenylthiourea #
    • SR-01000397812-1
    • [(2-chlorophenyl)amino](phenylamino)methane-1-thione
    • Thiourea, N-(2-chlorophenyl)-N'-phenyl-
    • 1932-36-1
    • AKOS000489197
    • FT-0682073
    • A813635
    • NSC-153655
    • GJXBIVMCTDXUKR-UHFFFAOYSA-N
    • 1-(2-chlorophenyl)-3-phenyl-thiourea
    • 3-(2-chlorophenyl)-1-phenylthiourea
    • SR-01000397812
    • MFCD00022109
    • NSC153655
    • CS-0328415
    • SCHEMBL5446693
    • DTXSID90351356
    • STK034959
    • 1-(2-Chlorophenyl)-3-Phenyl-2-Thiourea
    • MDL： MFCD00022109
    • Inchi： 1S/C13H11ClN2S/c14-11-8-4-5-9-12(11)16-13(17)15-10-6-2-1-3-7-10/h1-9H,(H2,15,16,17)
    • InChI Key： GJXBIVMCTDXUKR-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1NC(NC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 262.03300
  • Monoisotopic Mass: 262.033147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 56.2

Experimental Properties

  • Density: 1.385
  • Melting Point: 156°C
  • Boiling Point: 371.4°C at 760 mmHg
  • Flash Point: 178.4°C
  • Refractive Index: 1.749
  • PSA: 56.15000
  • LogP: 4.29490

1-(2-Chlorophenyl)-3-Phenyl-2-Thiourea Security Information

  • HazardClass：IRRITANT

1-(2-Chlorophenyl)-3-Phenyl-2-Thiourea Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-(2-Chlorophenyl)-3-Phenyl-2-Thiourea Pricemore >>

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